Cas no 1379811-95-6 (2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole)

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole structure
1379811-95-6 structure
Product Name:2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
CAS No:1379811-95-6
MF:C13H9F5N2S
MW:320.280978918076
MDL:MFCD22370126
CID:2619905
Update Time:2023-08-07

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
    • PC405542
    • 5-(pentafluoro-lambda~6~-sulfanyl)-2-phenyl-1H-benzimidazole
    • MDL: MFCD22370126
    • Inchi: 1S/C13H9F5N2S/c14-21(15,16,17,18)10-6-7-11-12(8-10)20-13(19-11)9-4-2-1-3-5-9/h1-8H,(H,19,20)
    • InChI Key: CSRDYOJLMUULLL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C(=C1)NC(C1C=CC=CC=1)=N2)(F)(F)(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 405
  • XLogP3: 6.5
  • Topological Polar Surface Area: 29.7

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P190440-25mg
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
1379811-95-6
25mg
$ 110.00 2022-06-03
TRC
P190440-50mg
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
1379811-95-6
50mg
$ 180.00 2022-06-03
abcr
AB304815-500 mg
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole; 95%
1379811-95-6
500 mg
€464.40 2023-07-19
abcr
AB304815-1 g
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole; 95%
1379811-95-6
1 g
€703.40 2023-07-19
abcr
AB304815-500mg
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .
1379811-95-6 95%
500mg
€464.40 2025-02-13
abcr
AB304815-1g
2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .
1379811-95-6 95%
1g
€703.40 2025-02-13
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd